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Compound of Interest

1-BOC-4-(4-bromo-3,5-
Compound Name:
dimethylphenoxy)piperidine

Cat. No.: B581239

This guide provides a comparative analysis of mass spectrometry data for 1-BOC-4-(4-bromo-
3,5-dimethylphenoxy)piperidine and its structural analogs. The data presented here is
essential for researchers, scientists, and drug development professionals involved in the
synthesis and characterization of piperidine-based compounds, which are common scaffolds in
pharmaceutical development.

Quantitative Data Summary

The following table summarizes key mass spectrometry data for 1-BOC-4-(4-bromo-3,5-
dimethylphenoxy)piperidine and related BOC-protected piperidine derivatives. This data is
crucial for the identification and quantification of these compounds in various experimental
settings.
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Molecular o
Molecular . lonization
Compound Weight ( g/mol Observed m/z
Formula Mode

)

1-BOC-4-(4-
bromo-3,5-

) C19H28BrNOs3 400.34 ESI+ [M+H]*: 401.1
dimethylphenoxy

)piperidine

1-BOC-4-(4-
bromo-

) C16H23BrNz20:2 355.27[1] ESI+ [M+H]*: 356.1
phenylamino)-

piperidine[1][2]

tert-Butyl 4-(4-

fluoroanilino)pipe

dine-1 C16H23FN202 294.36[3] ESI+ [M+H]*: 295.2
ridine-1-

carboxylate[3]

199.1 (M+),
C10H17NO3 199.2[4] El 144.1, 100.1,
57.1

N-Boc-4-
piperidone[4][5]

1-Boc-3-[(4-

bromo-

phenylamino)- C17H25BrNz20:2 369.3[6] ESI+ [M+H]*: 370.1
methyl]-

piperidine[6]

Experimental Protocols

The mass spectrometry data presented in this guide were obtained using standard analytical
techniques. Below are detailed methodologies for the key experiments.

Liquid Chromatography-Mass Spectrometry (LC-MS)

e Instrumentation: An Agilent 6230B TOF mass spectrometer coupled with an Agilent 1260
Infinity HPLC system was utilized for the analysis of aniline derivatives.[7]
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o Chromatographic Separation:
o Column: Zorbax Eclipse XDB-C18, 50 x 4.6 mm, 1.8 micron.[7]

o Mobile Phase: A gradient of 0.1% formic acid and 1mM ammonium formate in water (A)
and 0.1% formic acid in methanol (B).[7]

o Gradient: The gradient started at 5% B, increased to 40% B over 4 minutes, then to 70% B
over 2 minutes, and finally to 100% B in 5 minutes, where it was held for 1 minute before
returning to initial conditions.[7]

o Flow Rate: 1.0 mli/min.[7]
o Injection Volume: 1 pl.[7]
e Mass Spectrometry Parameters:
o lonization Source: Dual AJS Electrospray lonization (ESI) in positive ion scan mode.[7]
o Scan Range: m/z 82 to 1000 amu.[7]
o Gas Temperature: 325 °C (Drying and Sheath gas).[7]
o Gas Flow: 6 I/min (Drying gas) and 8 I/min (Sheath gas).[7]
o Nebulizer: 25 psig.[7]
o Vcap: 4000 V.[7]
o Fragmentor: 175 V.[7]
Gas Chromatography-Mass Spectrometry (GC-MS)

e Instrumentation: An Agilent GC-MS system was used for the analysis of volatile and semi-
volatile compounds.[7]

o Chromatographic Separation:
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[e]

Column: HP1-MS (100% dimethylpolysiloxane), 30 m x 0.25 mm, 0.25 pym film thickness.
[7]

o Carrier Gas: Helium at a flow rate of 1.2 ml/min.[7]

o Oven Program: The oven temperature was held at 170°C for 1 minute, then ramped to
190°C at 8°C/min, followed by a ramp to 293°C at 18°C/min and held for 7.1 minutes, and
a final ramp to 325°C at 50°C/min with a 6.1-minute hold.[7]

o Injector Temperature: 280°C.[7]

o

Injection Volume: 1 pl with a 1:50 split ratio.[7]

o Mass Spectrometry Parameters:

o

lonization Source: Electron lonization (El) at 70 eV.[7]

[¢]

Scan Range: m/z 50 to 550 amu.[7]

[¢]

Transfer Line Temperature: 235°C.[7]

[e]

Source Temperature: 280°C.[7]

o

Quadrupole Temperature: 180°C.[7]

Experimental Workflow and Data Analysis

The following diagram illustrates a typical workflow for the analysis of BOC-protected piperidine
derivatives using LC-MS.
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Caption: General workflow for LC-MS analysis of piperidine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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